Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H11NO3 B8400025 4-Methyl-benzooxazole-2-carboxylic acid ethyl ester

4-Methyl-benzooxazole-2-carboxylic acid ethyl ester

Cat. No. B8400025
M. Wt: 205.21 g/mol
InChI Key: QTWPURYTIMDHQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07420001B2

Procedure details

To 2-amino-3-methylphenol (1 g, 8.1 mmol) was added ethyl triethoxyacetate (5.4 g, 3 eq). The mixture was stirred at 110° C. overnight. The reaction mixture was cooled and triturated with hexane. Filtration gave 1.36 g of 4-methyl-benzooxazole-2-carboxylic acid ethyl ester as a white solid.
Name
2-amino-3-methylphenol
Quantity
1 g
Type
reactant
Reaction Step One
Name
ethyl triethoxyacetate
Quantity
5.4 g
Type
reactant
Reaction Step One
Name
4-methyl-benzooxazole-2-carboxylic acid ethyl ester

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:7]([CH3:8])=[CH:6][CH:5]=[CH:4][C:3]=1[OH:9].[CH2:10]([O:12][C:13](OCC)([O:19]CC)[C:14](OCC)=O)[CH3:11]>>[CH2:10]([O:12][C:13]([C:14]1[O:9][C:3]2[CH:4]=[CH:5][CH:6]=[C:7]([CH3:8])[C:2]=2[N:1]=1)=[O:19])[CH3:11]

Inputs

Step One
Name
2-amino-3-methylphenol
Quantity
1 g
Type
reactant
Smiles
NC1=C(C=CC=C1C)O
Name
ethyl triethoxyacetate
Quantity
5.4 g
Type
reactant
Smiles
C(C)OC(C(=O)OCC)(OCC)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 110° C. overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
CUSTOM
Type
CUSTOM
Details
triturated with hexane
FILTRATION
Type
FILTRATION
Details
Filtration

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
4-methyl-benzooxazole-2-carboxylic acid ethyl ester
Type
product
Smiles
C(C)OC(=O)C=1OC2=C(N1)C(=CC=C2)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.36 g
YIELD: CALCULATEDPERCENTYIELD 81.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.